molecular formula C13H21N B13224935 (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine

(2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine

Cat. No.: B13224935
M. Wt: 191.31 g/mol
InChI Key: NMWUBDGRVKQBIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Methylbutan-2-yl)[(3-methylphenyl)methyl]amine is a tertiary amine featuring a branched alkyl group (2-methylbutan-2-yl) and an aromatic substituent (3-methylbenzyl). Its molecular formula is C₁₃H₂₁N, with a molecular weight of 191.31 g/mol and a CAS registry number of 951753-89-2 .

Properties

Molecular Formula

C13H21N

Molecular Weight

191.31 g/mol

IUPAC Name

2-methyl-N-[(3-methylphenyl)methyl]butan-2-amine

InChI

InChI=1S/C13H21N/c1-5-13(3,4)14-10-12-8-6-7-11(2)9-12/h6-9,14H,5,10H2,1-4H3

InChI Key

NMWUBDGRVKQBIS-UHFFFAOYSA-N

Canonical SMILES

CCC(C)(C)NCC1=CC=CC(=C1)C

Origin of Product

United States

Mechanism of Action

The mechanism of action of (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name Molecular Formula Molecular Weight (g/mol) CAS Number Key Structural Differences Notable Properties/Applications
(2-Methylbutan-2-yl)[(3-methylphenyl)methyl]amine (Target) C₁₃H₂₁N 191.31 951753-89-2 Reference compound Limited data; potential intermediate in organic synthesis
(2,4-Dichlorophenyl)methylamine C₁₂H₁₇Cl₂N 246.18 931991-22-9 2,4-Dichlorophenyl substituent Halogenated analog; possible pesticidal activity
(3-Methoxyphenyl)methylamine C₁₃H₂₁NO 207.31 Not provided 3-Methoxyphenyl group (electron-rich aromatic ring) Enhanced solubility in polar solvents
(4-Fluorophenyl)(phenyl)methylamine C₁₈H₂₂FN 271.37 Not provided Bulky fluorophenyl-phenyl hybrid substituent Potential use in fluorinated drug candidates
(2-Bromophenyl)methylamine C₁₂H₁₈BrN 256.19 Not provided 2-Bromophenyl group (heavy halogen) Suited for cross-coupling reactions
2,2-Diphenylethan-1-amine (Diphenylethylamine) C₁₄H₁₅N 197.28 Not provided Two phenyl groups on ethanamine backbone Building block for bioactive molecules
4,4,4-Triphenylbutan-1-amine C₂₂H₂₃N 301.43 Not provided Three phenyl groups on butanamine backbone Kinesin spindle protein inhibitor (anti-cancer)

Key Observations from the Comparison:

The brominated variant may serve as a synthetic intermediate in Suzuki-Miyaura couplings . Electron-Donating Groups (e.g., methoxy): The methoxyphenyl analog (C₁₃H₂₁NO) shows improved polarity, which could enhance solubility in aqueous media compared to the hydrophobic 3-methylphenyl parent compound .

Steric and Electronic Considerations :

  • The triphenylbutanamine derivative (C₂₂H₂₃N) demonstrates how bulkier aromatic substituents can confer biological activity, such as anti-tumor effects via kinesin inhibition .
  • In contrast, the diphenylethylamine scaffold (C₁₄H₁₅N) is simpler but versatile, widely used in pharmaceuticals due to its rigid aromatic backbone .

Synthetic Utility :

  • The target compound and its analogs share common synthetic strategies, such as reductive amination or protection/deprotection sequences (e.g., Boc chemistry in ).

Gaps in Data: Limited information exists on the biological activity or pharmacokinetics of (2-methylbutan-2-yl)[(3-methylphenyl)methyl]amine itself. Most inferences are drawn from structurally related compounds.

Biological Activity

(2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine, also known by its CAS number 1157553-89-3, is a chemical compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential applications in various fields.

  • Molecular Formula : C13H21N
  • Molecular Weight : 191.31 g/mol
  • Structure : The compound features a branched alkyl group attached to a secondary amine, which contributes to its unique properties and potential applications in various fields.

Pharmacological Properties

Research indicates that (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine exhibits several biological activities, including:

  • Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, potentially inhibiting the growth of various pathogens. This activity is likely attributed to its ability to disrupt bacterial cell membranes or interfere with metabolic pathways.
  • Anticancer Potential : There is emerging evidence that (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine may exhibit anticancer effects. It is hypothesized that the compound could induce apoptosis in cancer cells through mechanisms involving oxidative stress and modulation of cell signaling pathways.
  • Neuropharmacological Effects : The compound may interact with neurotransmitter receptors, influencing neuronal signaling. This interaction could lead to potential applications in treating neurological disorders.

The exact mechanism of action for (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine is not fully elucidated; however, it is believed to involve:

  • Receptor Binding : The compound may act as an agonist or antagonist at specific neurotransmitter receptors, modulating their activity and leading to various biological effects.
  • Cellular Interactions : Similar compounds have been shown to affect cell function by influencing gene expression and cellular metabolism.

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine:

  • Study on Antimicrobial Activity : A laboratory study demonstrated that the compound exhibited significant inhibitory effects against Gram-positive bacteria, suggesting its potential as a therapeutic agent in treating bacterial infections.
  • In Vitro Cancer Study : In vitro experiments revealed that the compound induced cell death in specific cancer cell lines, supporting its potential use in cancer therapy. The study highlighted the compound's ability to activate apoptotic pathways, leading to increased cancer cell mortality.

Data Summary Table

PropertyDetails
Molecular FormulaC13H21N
Molecular Weight191.31 g/mol
Biological ActivitiesAntimicrobial, Anticancer
Mechanism of ActionReceptor binding, Cellular interactions
Research FindingsSignificant antimicrobial effects; Induces apoptosis in cancer cells

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.